Application of inductively coupled plasma mass spectrometry to the certification of reference materials from the Community Bureau of Reference
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/JA9940900187
Abstract
Inductively coupled plasma mass spectrometry (ICP-MS) is widely used for applied analysis. The application of a method to the certification of reference materials is a severe test of its accuracy and precision. We have been using ICP-MS for the certification of Community Bureau of Reference (BCR) reference materials since 1988. This paper indicates that while the method proved to be potentially accurate and precise, accuracy and precision cannot be taken for granted and that each analysis requires a thorough study in order to obtain results that meet BCR standards. Under these conditions however ICP-MS can compete with well established reference techniques such as neutron activation analysis.
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